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Compound of Interest

Compound Name: 3-Bromo-9-phenylcarbazole

Cat. No.: B073726

An In-depth Technical Guide to 3-Bromo-9-
phenylcarbazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-9-phenylcarbazole is a versatile heterocyclic organic compound that has garnered
significant interest in the fields of materials science and pharmaceutical development. Its
unique structure, featuring a carbazole core functionalized with a bromine atom and a phenyl
group, imparts desirable electronic and chemical properties. The bromine atom enhances its
reactivity, making it a valuable intermediate for synthesizing more complex molecules through
various cross-coupling reactions.[1] This guide provides a comprehensive overview of the
physical and chemical properties of 3-Bromo-9-phenylcarbazole, detailed experimental
protocols for its synthesis, and insights into its applications.

Core Physical and Chemical Properties

3-Bromo-9-phenylcarbazole is typically a white to off-white solid at room temperature.[1][2] It
is slightly soluble in water but shows better solubility in organic solvents.[2][3]

Table 1: Physical and Chemical Data of 3-Bromo-9-
phenylcarbazole
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Property Value Source(s)
Molecular Formula CisH12BrN [11[4115]
Molecular Weight 322.2 g/mol [41[5]
Exact Mass 321.01531 Da [41[5]
CAS Number 1153-85-1 [21[41[5]
Appearance White to off-white (2106]
solid/powder/crystal
Melting Point 77 -98°C [11[21[3]1[5]
Boiling Point (Predicted) 461.7 £ 27.0 °C [2][5]
Density (Predicted) 1.39 g/cm3 [2][5]
Water Solubility Slightly soluble [21[31[5]
Maximum Absorption (Amax) 352 nm (in CHsCN) [2]
XLogP3 5.7 [4][5]

Experimental Protocols: Synthesis of 3-Bromo-9-

phenylcarbazole

Several synthetic routes to 3-Bromo-9-phenylcarbazole have been established, primarily

involving N-arylation of 3-bromocarbazole or bromination of 9-phenylcarbazole.

Protocol 1: Palladium-Catalyzed N-Arylation of 3-Bromo-

9H-carbazole

This method involves the cross-coupling of 3-bromo-9H-carbazole with an aryl halide, such as

iodobenzene, using a palladium catalyst.[2][7]

Materials:

e 3-Bromo-9H-carbazole
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e |odobenzene

o Tris(dibenzylideneacetone)dipalladium(0) (Pdz(dba)s)

o Tributylphosphine

e Toluene

¢ Dichloromethane

¢ Anhydrous magnesium sulfate (MgSOQOa)

Procedure:

e To a dry reaction flask, add 3-bromo-9H-carbazole, iodobenzene, 0.03 equivalents of
Pdz(dba)s, and 0.06 equivalents of tributylphosphine.

e Add toluene to achieve a 0.1 M concentration.

 Stir the reaction mixture at room temperature for approximately 12 hours.

e Upon completion, cool the mixture to ambient temperature.

o Extract the product with dichloromethane and wash the organic phase with distilled water.

e Dry the collected organic phase over anhydrous MgSOa4 and concentrate under reduced
pressure.[7]

 Purify the resulting residue by column chromatography to yield 3-bromo-9-phenyl-9H-
carbazole. Avyield of 87.22% has been reported for this method.[7]
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Caption: Palladium-catalyzed synthesis workflow.

Protocol 2: Copper-Catalyzed N-Arylation of 3-Bromo-
9H-carbazole

This is an alternative N-arylation method using a copper catalyst, which can be more cost-
effective than palladium-based methods.[7]
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Materials:

e 3-Bromo-9H-carbazole (2.5 g, 0.010 mol)
e Bromobenzene (1.6 g, 0.010 mol)

e Dibenzo-18-crown-6 (1.1 g, 0.0030 mol)
o Copper powder (1.2 g, 0.020 mol)

e Potassium acetate (2.8 g, 0.020 mol)

e N,N-dimethylformamide (DMF, 100 mL)
Procedure:

¢ |n a suitable reaction vessel, combine 3-bromo-9H-carbazole, bromobenzene, dibenzo-18-
crown-6, copper powder, and potassium acetate in DMF.

e Heat the mixture to 120 °C and stir for 4 hours.
o After the reaction, cool the mixture to room temperature.
o Add water and perform a liquid-liquid extraction to separate the layers.

» Purify the crude product using column chromatography (n-Hexane:MC as eluent) to obtain
the final product. A yield of 71% has been reported.[7]
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Caption: Copper-catalyzed synthesis workflow.

Protocol 3: Direct Bromination of 9-Phenylcarbazole

This approach involves the direct bromination of the 9-phenylcarbazole precursor.[8]
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Materials:

N-phenylcarbazole

Brominating agent (e.g., hydrobromic acid, potassium bromide)

Oxidant (e.g., hydrogen peroxide)

Solvent (e.g., dichloromethane)

Procedure:

» Dissolve N-phenylcarbazole in the chosen solvent in a reaction vessel.

e Cool the solution to a low temperature, between -20 °C and 10 °C.

e Sequentially add the brominating agent and the oxidant while maintaining the low
temperature. The temperature change should be kept within 5 °C during addition.

» Keep the reaction at this temperature until the conversion of N-phenylcarbazole is 299%.

 After the reaction is complete, adjust the pH of the system to neutral.

e Wash the reaction mixture, followed by rotary evaporation to remove the solvent.

» Purify the product by recrystallization and then dry under vacuum to obtain high-purity 3-
bromo-N-phenylcarbazole.[8]
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Caption: Direct bromination workflow.

Chemical Reactivity and Applications

The chemical properties of 3-Bromo-9-phenylcarbazole are largely dictated by the carbazole
nucleus and the reactive bromine substituent. The 3- and 6-positions of the carbazole core are
particularly susceptible to electrochemical reactions, and unprotected cation radicals can
undergo dimerization.[9] The bromine atom at the 3-position provides a handle for further
functionalization, making it an excellent building block in organic synthesis.[1]

Key Applications:
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» Organic Electronics: It is a crucial intermediate in the manufacturing of materials for Organic
Light-Emitting Diodes (OLEDs), where it contributes to developing efficient and stable
devices.[1][2] Its structure facilitates effective charge transport.[1]

e Photovoltaics: The compound is used in the development of organic solar cells, helping to
improve their energy conversion efficiency.[1]

o Pharmaceutical Synthesis: It serves as an intermediate in the synthesis of various
pharmaceutical compounds.[1][3]

» Fluorescent Probes: Researchers utilize it as a fluorescent probe in biological imaging
applications.[1]

e Cross-Coupling Reactions: It readily participates in reactions like the Suzuki and Hirao
reactions, allowing for the synthesis of complex carbazole derivatives.[2][10]

Safety and Handling

3-Bromo-9-phenylcarbazole is considered harmful if swallowed, inhaled, or in contact with
skin.[4][5] It can cause skin and serious eye irritation.[4]

Precautionary Measures:
¢ Handling: Use only in a well-ventilated area. Avoid breathing dust, fumes, or vapors.[5]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[5]

o Storage: Store in a cool, dry place in a tightly sealed container, away from oxidizing agents.

[2][3]

This technical guide provides foundational information for professionals working with 3-Bromo-
9-phenylcarbazole. The detailed protocols and tabulated data serve as a practical resource for
laboratory work and further research into the applications of this versatile compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b073726?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/30933
https://amp.chemicalbook.com/ProductChemicalPropertiesCB41871508_EN.htm
https://www.fishersci.ie/shop/products/3-bromo-9-phenylcarbazole-98-thermo-scientific/15411319
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-9-phenylcarbazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-9-phenylcarbazole
https://www.echemi.com/produce/pr2307143370-3-bromo-9-phenyl-9h-carbazole.html
https://www.lookchem.com/casno1153-85-1.html
https://www.chemicalbook.com/synthesis/3-bromo-9-phenylcarbazole.htm
https://patents.google.com/patent/CN112209869B/en
https://patents.google.com/patent/CN112209869B/en
https://homepage.ntu.edu.tw/~gsliou/FPML/Paper/2012/J.%20Chin.%20Chem.%20Soc.%202012,%2059,%20331-337.pdf
https://www.researchgate.net/figure/Hirao-reaction-of-3-bromo-9-phenyl-9H-carbazole-3-and-different-Y2POH-compounds_fig5_373976213
https://www.benchchem.com/product/b073726#physical-and-chemical-properties-of-3-bromo-9-phenylcarbazole
https://www.benchchem.com/product/b073726#physical-and-chemical-properties-of-3-bromo-9-phenylcarbazole
https://www.benchchem.com/product/b073726#physical-and-chemical-properties-of-3-bromo-9-phenylcarbazole
https://www.benchchem.com/product/b073726#physical-and-chemical-properties-of-3-bromo-9-phenylcarbazole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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